1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (E)-1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(4-propan-2-ylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C23H28N2O2/c1-18(2)20-11-8-19(9-12-20)10-13-23(26)25-16-14-24(15-17-25)21-6-4-5-7-22(21)27-3/h4-13,18H,14-17H2,1-3H3/b13-10+
• InChI Key: UYHYUJJTYSDGIW-JLHYYAGUSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=CC(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C/C(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine, also known as IMD-1041, is a novel chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine acts as a partial agonist at the serotonin 5-HT1A and 5-HT7 receptors, and as an antagonist at the dopamine D2 receptor. This results in the modulation of neurotransmitter release and the regulation of neuronal activity in the brain. The exact mechanism of action of 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine is still being studied, but it is believed to involve the activation of intracellular signaling pathways and the modulation of ion channel activity.
Biochemical and Physiological Effects:
1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to increase serotonin and dopamine release in certain brain regions, which may contribute to its potential antidepressant and anxiolytic effects. It has also been shown to improve cognitive function and memory in animal models, and to have potential anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine for lab experiments is its high selectivity for certain receptors in the brain, which makes it a valuable tool for studying the function of these receptors and their role in various neurological and psychiatric disorders. However, one limitation is that 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine is still a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential applications.

Future Directions

There are several future directions for research on 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine. One area of interest is the development of new drugs based on the structure of 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine for the treatment of various neurological and psychiatric disorders. Another area of interest is the further exploration of the mechanism of action of 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine and its potential effects on other neurotransmitter systems in the brain. Additionally, more research is needed to fully understand the biochemical and physiological effects of 1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine and its potential applications in other areas of scientific research.

Synthesis Methods

1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine can be synthesized using a multistep process that involves the reaction of 4-isopropylphenylboronic acid with 2-methoxyphenylpiperazine, followed by the addition of acryloyl chloride and a base. The final product is purified using column chromatography and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-[3-(4-isopropylphenyl)acryloyl]-4-(2-methoxyphenyl)piperazine has been shown to have potential applications in various scientific research areas such as neuroscience, pharmacology, and medicinal chemistry. It has been extensively studied for its ability to modulate the activity of certain receptors in the brain, including the serotonin 5-HT1A and 5-HT7 receptors, and the dopamine D2 receptor. This makes it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia.